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Compound Name:
4-Methylcyclohexanecarboxylic

acid

CAS No.: 934-67-8

Cat. No.: B1346011

Get Quote

In the domains of chemical research, cheminformatics, and pharmaceutical development,

precision is paramount. The ability to uniquely and consistently identify a chemical compound

across disparate datasets, publications, and software platforms is the bedrock of reproducible

science. Ambiguity in molecular representation can lead to costly errors in experimental design,

data analysis, and drug candidate selection. To solve this, standardized, machine-readable

identifiers have been developed. Among the most crucial are the Simplified Molecular-Input

Line-Entry System (SMILES) and the International Chemical Identifier (InChI) with its hashed

counterpart, the InChIKey.[1][2]

This guide provides a detailed technical examination of these identifiers for a specific molecule:

cis-4-methylcyclohexanecarboxylic acid. As a Senior Application Scientist, the objective is

not merely to present these data strings but to elucidate their structure, the logic behind their

generation, and their practical application in a research context. We will explore how these

linear notations encode not just the atomic connectivity but also the critical stereochemical

configuration that defines the cis isomer, and we will ground this information in a self-validating

experimental workflow.
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Molecular Profile: cis-4-
Methylcyclohexanecarboxylic Acid
cis-4-Methylcyclohexanecarboxylic acid is a disubstituted cycloalkane. Its structure consists

of a cyclohexane ring where a methyl group and a carboxylic acid group are attached at

positions 1 and 4, respectively. The "cis" designation specifies that both substituents are on the

same side of the ring's plane, a stereochemical detail with significant implications for the

molecule's physical properties and biological interactions.[3] This compound and its isomers

serve as valuable building blocks in organic synthesis.[4][5]

Property Value Source(s)

Molecular Formula C₈H₁₄O₂ [3][6]

Molecular Weight 142.20 g/mol [6][7]

IUPAC Name
cis-4-methylcyclohexane-1-

carboxylic acid
[6]

CAS Registry Number 934-67-8 [3][8]

The SMILES Representation: From 2D Structure to a
Linear String
SMILES is a line notation that encodes a molecule's structure in a simple ASCII string, making

it highly suitable for computational processing and database storage.[9][10] While multiple valid

SMILES strings can exist for one molecule, canonicalization algorithms ensure a single, unique

representation.[10]

For 4-methylcyclohexanecarboxylic acid, the non-stereospecific (canonical) SMILES string

is: CC1CCC(CC1)C(=O)O[6]

This string describes the atom and bond connectivity but omits the stereochemistry. To define

the cis isomer, stereochemical information must be added. The specific SMILES for cis-4-
methylcyclohexanecarboxylic acid uses "@" symbols to denote the relative configuration at

the chiral centers (in this case, the substituted carbons of the ring):
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C[C@H]1CCC(=O)O

Causality: The [C@H] notation indicates the configuration at that carbon atom. When two

such symbols appear in a ring, their relative configuration (@ and @, or @@) specifies the

cis relationship. In contrast, the trans isomer, where the groups are on opposite sides, would

be represented as C[C@H]1CCC(=O)O.[11] This seemingly minor difference is fundamental

for software to correctly interpret and render the 3D structure for tasks like molecular docking

or similarity searching.[12]

The InChI and InChIKey: A Universal Signature for
Chemical Structures
The International Chemical Identifier (InChI) was developed by IUPAC to be a non-proprietary,

standardized, and unique identifier.[1] It is generated algorithmically from the structure and

organized into distinct layers, each providing progressively more detailed information.

The full InChI for cis-4-methylcyclohexanecarboxylic acid is: InChI=1S/C8H14O2/c1-6-2-4-

7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-[8]

/1S/: Standard InChI version 1.

/C8H14O2/: The molecular formula.

/c1-6-2-4-7(5-3-6)8(9)10/: The connectivity layer, describing how the atoms are bonded.

/h6-7H,2-5H2,1H3,(H,9,10)/: The hydrogen layer.

/t6-,7-/: The stereochemistry layer. This critical layer defines the relative configuration of the

substituents on atoms 6 and 7, specifying the cis arrangement.

While the InChI is comprehensive, its length makes it unwieldy for web searching and database

indexing. To address this, a fixed-length (27-character) hashed version, the InChIKey, was

created.[1]

The InChIKey for cis-4-methylcyclohexanecarboxylic acid is: QTDXSEZXAPHVBI-

KNVOCYPGSA-N
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QTDXSEZXAPHVBI: A 14-character hash of the core molecular connectivity.

KNVOCYPGSA: An 8-character hash that includes the stereochemical and isotopic layers.

This part changes between isomers. For the trans isomer, it is LJGSYFOKSA.[3] The

InChIKey for a mixture of isomers, lacking stereochemical information, is

QTDXSEZXAPHVBI-UHFFFAOYSA-N.[6]

S: Indicates standard InChI.

A: A flag for protonation.

-N: Indicates the version of the InChI algorithm used.

This layered and hashed system provides a robust, hierarchical method for identifying

molecules with varying levels of specificity, a feature essential for organizing large chemical

databases.[13]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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